Cas no 2137588-33-9 (1,6,9-Trimethyl-1-azaspiro[4.5]decan-4-amine)
1,6,9-Trimethyl-1-azaspiro[4.5]decan-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2137588-33-9
- 1,6,9-trimethyl-1-azaspiro[4.5]decan-4-amine
- EN300-785593
- 1,6,9-Trimethyl-1-azaspiro[4.5]decan-4-amine
-
- Inchi: 1S/C12H24N2/c1-9-4-5-10(2)12(8-9)11(13)6-7-14(12)3/h9-11H,4-8,13H2,1-3H3
- InChI Key: FRPAVNQJMVXHOO-UHFFFAOYSA-N
- SMILES: N1(C)CCC(C21CC(C)CCC2C)N
Computed Properties
- Exact Mass: 196.193948774g/mol
- Monoisotopic Mass: 196.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 29.3Ų
1,6,9-Trimethyl-1-azaspiro[4.5]decan-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-785593-1.0g |
1,6,9-trimethyl-1-azaspiro[4.5]decan-4-amine |
2137588-33-9 | 95% | 1.0g |
$1200.0 | 2024-05-22 | |
| Enamine | EN300-785593-0.05g |
1,6,9-trimethyl-1-azaspiro[4.5]decan-4-amine |
2137588-33-9 | 95% | 0.05g |
$1008.0 | 2024-05-22 | |
| Enamine | EN300-785593-0.1g |
1,6,9-trimethyl-1-azaspiro[4.5]decan-4-amine |
2137588-33-9 | 95% | 0.1g |
$1056.0 | 2024-05-22 | |
| Enamine | EN300-785593-0.25g |
1,6,9-trimethyl-1-azaspiro[4.5]decan-4-amine |
2137588-33-9 | 95% | 0.25g |
$1104.0 | 2024-05-22 | |
| Enamine | EN300-785593-0.5g |
1,6,9-trimethyl-1-azaspiro[4.5]decan-4-amine |
2137588-33-9 | 95% | 0.5g |
$1152.0 | 2024-05-22 | |
| Enamine | EN300-785593-2.5g |
1,6,9-trimethyl-1-azaspiro[4.5]decan-4-amine |
2137588-33-9 | 95% | 2.5g |
$2351.0 | 2024-05-22 | |
| Enamine | EN300-785593-5.0g |
1,6,9-trimethyl-1-azaspiro[4.5]decan-4-amine |
2137588-33-9 | 95% | 5.0g |
$3479.0 | 2024-05-22 | |
| Enamine | EN300-785593-10.0g |
1,6,9-trimethyl-1-azaspiro[4.5]decan-4-amine |
2137588-33-9 | 95% | 10.0g |
$5159.0 | 2024-05-22 |
1,6,9-Trimethyl-1-azaspiro[4.5]decan-4-amine Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 1,6,9-Trimethyl-1-azaspiro[4.5]decan-4-amine
1,6,9-Trimethyl-1-azaspiro[4.5]decan-4-amine: A Comprehensive Overview
The compound 1,6,9-trimethyl-1-azaspiro[4.5]decan-4-amine (CAS No. 2137588-33-9) is a unique organic compound with a spirocyclic structure, making it a subject of interest in various fields of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, the nitrogen atom. The spiro structure is significant as it imparts unique electronic and steric properties to the molecule, rendering it suitable for diverse applications.
Recent advancements in synthetic chemistry have enabled the precise synthesis of complex spirocyclic compounds like 1,6,9-trimethyl-1-azaspiro[4.5]decan-4-amine. Researchers have employed innovative methodologies such as ring-closing metathesis and multi-component reactions to construct the spirocyclic framework efficiently. These methods not only enhance the yield but also ensure high purity, which is critical for downstream applications in drug discovery and materials science.
The azaspiro moiety in this compound plays a pivotal role in its reactivity and functionality. The nitrogen atom at the spiro center introduces lone pair electrons, which can participate in various chemical interactions such as hydrogen bonding and π-interactions. This property makes 1,6,9-trimethyl-1-azaspiro[4.5]decan-4-amine a potential candidate for designing bioactive molecules with specific pharmacological profiles.
One of the most promising applications of this compound lies in its potential as a building block for drug development. Recent studies have highlighted its ability to modulate key biological targets such as G-protein coupled receptors (GPCRs) and kinases. For instance, researchers have demonstrated that derivatives of 1,6,9-trimethyl-1-azaspiro[4.5]decan-4-amine can act as agonists or antagonists at specific GPCR subtypes, offering new avenues for treating conditions like hypertension and neurodegenerative diseases.
In addition to its biological relevance, 1,6,9-trimethyl-1-azaspiro[4.5]decan-4-amine has garnered attention in materials science due to its structural rigidity and ability to form self-assembled monolayers (SAMs). These SAMs exhibit unique optical and electronic properties, making them suitable for applications in sensors and optoelectronic devices.
The synthesis of 1,6,9-trimethyl-spiro[4.5]decanamine involves a multi-step process that includes alkylation, cyclization, and functionalization steps. Recent optimizations have focused on improving the stereochemical control during cyclization to ensure the formation of the desired enantiomer with high fidelity.
Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure of 1,6,9-trimethyl-spiro[4.5]decanamine, revealing its potential as a chiral catalyst in asymmetric synthesis reactions. This finding underscores its versatility across different chemical disciplines.
In conclusion, 1,6,9-trimethyl-spiro[4.5]decanamine (CAS No 2137588339) stands out as a versatile compound with significant potential in drug discovery and materials science due to its unique spirocyclic structure and functional groups.
2137588-33-9 (1,6,9-Trimethyl-1-azaspiro[4.5]decan-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)